Cas no 1806019-27-1 (Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806019-27-1
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4842861
• Update Time: 2025-06-22

Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H8F5NO4/c1-18-5-3-4(7(11)12)16-8(20-10(13,14)15)6(5)9(17)19-2/h3,7H,1-2H3
• InChI Key： PEZPONAIJSRYIG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)OC)=C(N=1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806019-27-1): An Overview

Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806019-27-1) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including difluoromethyl, methoxy, and trifluoromethoxy substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate is particularly noteworthy due to its combination of fluorinated groups and aromatic pyridine ring. The presence of these functional groups imparts specific properties to the molecule, such as enhanced lipophilicity and metabolic stability, which are crucial for drug development. Recent studies have highlighted the potential of this compound in modulating various biological pathways, including those involved in inflammation, cancer, and neurological disorders.

In the context of medicinal chemistry, Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate has been investigated for its ability to act as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound effectively inhibits the activity of certain kinases, which are key targets in cancer therapy. The high selectivity and potency observed in these studies suggest that Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate could be a valuable lead compound for the development of novel anticancer agents.

Furthermore, the compound's unique structure has also been explored for its potential in treating inflammatory conditions. Studies have shown that Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings have been corroborated by preclinical studies that have demonstrated significant anti-inflammatory effects in animal models.

In addition to its therapeutic applications, Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate has also been studied for its utility as a tool compound in chemical biology research. Its ability to selectively target specific proteins and pathways makes it an invaluable tool for understanding complex biological processes. For example, researchers have used this compound to investigate the role of certain enzymes in cellular signaling pathways, providing insights that could lead to the discovery of new therapeutic targets.

The synthesis and characterization of Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate have been extensively documented in the literature. Various synthetic routes have been developed to produce this compound efficiently and with high purity. One common approach involves the reaction of a suitable pyridine derivative with difluoroiodomethane and subsequent esterification steps. The detailed synthetic protocols provide a solid foundation for researchers interested in synthesizing this compound for their own studies.

In terms of safety and handling, it is important to note that while Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks. Additionally, storage conditions should be carefully controlled to ensure the stability and integrity of the compound.

The future prospects for Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more data becomes available from clinical trials and preclinical studies, it is likely that this molecule will play an increasingly important role in the development of new drugs and therapies.

In conclusion, Methyl 6-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806019-27-1) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent.